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Compound of Interest

Compound Name: 4-Nitrocatechol

Cat. No.: B145892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Nitrocatechol (CAS No: 3316-09-4), a significant compound in various research and
development fields. The information presented herein is curated to support laboratory work and
theoretical investigations.

Physical Properties of 4-Nitrocatechol

4-Nitrocatechol is a yellow to mustard-colored crystalline powder.[1][2] Its physical
characteristics are crucial for its handling, formulation, and application in experimental settings.

The melting point and solubility are fundamental parameters for the characterization and
application of 4-Nitrocatechol. The following table summarizes the reported values from
various sources.
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Physical Property Value Source(s)
Melting Point 174-176 °C PubChem|[3]
ChemicalBook, Thermo Fisher
173-177 °C o
Scientific[1][2][4]
172.0-178.0 °C Thermo Fisher Scientific[5]
N ) ChemicalBook, Thermo Fisher
Water Solubility Very slightly soluble to Soluble o
Scientific[1][2][6][7]
Predicted: 7.76 g/L FooDBJ8]
Solubility in Organic Solvents Soluble in ethanol ChemicalBook[1][2][7]
Soluble in acetone Thermo Fisher Scientific[6]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the
melting point and solubility of 4-Nitrocatechol.

The melting point of 4-Nitrocatechol is determined using the capillary method, a standard
technique for organic compounds.

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a
narrow temperature range.

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

4-Nitrocatechol sample

Mortar and pestle
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e Spatula

e Thermometer

Procedure:

o Sample Preparation: A small amount of 4-Nitrocatechol is finely ground using a mortar and
pestle to ensure uniform heat distribution.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 1-2 mm.[9]

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb.[9] This assembly is placed in the heating block
of a melting point apparatus.

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, as the temperature approaches the expected melting point.[10]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[9]

@ -

Melting
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Workflow for Melting Point Determination

A general protocol for determining the solubility of 4-Nitrocatechol in a given solvent involves
preparing a saturated solution and quantifying the dissolved solute.
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Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a
specific temperature to form a saturated solution.

Apparatus and Materials:

e 4-Nitrocatechol sample

o Selected solvent (e.g., water, ethanol)
 Vials or flasks with secure caps

e Shaking incubator or magnetic stirrer

e Analytical balance

e Centrifuge

o UV-Vis Spectrophotometer or HPLC system
Procedure:

o Preparation of Supersaturated Solutions: An excess amount of 4-Nitrocatechol is added to
a known volume of the solvent in a series of vials.

» Equilibration: The vials are sealed and agitated in a constant temperature environment (e.g.,
a shaking incubator) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

e Phase Separation: The solutions are allowed to stand, or are centrifuged, to separate the
undissolved solid from the saturated solution.

» Quantification: A known volume of the clear supernatant is carefully removed and diluted.
The concentration of 4-Nitrocatechol in the diluted sample is then determined using a
suitable analytical technique, such as UV-Vis spectrophotometry (utilizing its chromophore)
or High-Performance Liquid Chromatography (HPLC).

o Calculation: The solubility is calculated from the measured concentration and the dilution
factor.
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Workflow for Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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